The Researcher's Guide to 3,4-difluoro-N-(furan-2-ylmethyl)aniline
The Researcher's Guide to 3,4-difluoro-N-(furan-2-ylmethyl)aniline
[1]
Abstract
This technical guide provides a comprehensive analysis of 3,4-difluoro-N-(furan-2-ylmethyl)aniline , a secondary amine scaffold merging a metabolically robust fluorinated phenyl ring with a furan heterocycle.[1] This specific structural motif is increasingly relevant in medicinal chemistry as a building block for kinase inhibitors and anti-inflammatory agents, where the 3,4-difluoro substitution modulates lipophilicity and metabolic stability, while the furan moiety acts as a hydrogen-bond acceptor and phenyl bioisostere.[1][2] This document details its physicochemical profile, validated synthetic pathways, and structural characterization.[2][3]
Chemical Identity & Physicochemical Profile[2][4][5][6][7][8][9]
The compound is a secondary amine derived from the reductive alkylation of 3,4-difluoroaniline with furfural.[1]
| Property | Detail |
| IUPAC Name | 3,4-difluoro-N-(furan-2-ylmethyl)aniline |
| Common Name | N-Furfuryl-3,4-difluoroaniline |
| Molecular Formula | C |
| Molecular Weight | 209.20 g/mol |
| SMILES | Fc1ccc(NCc2ccco2)cc1F |
| InChI Key | (Predicted) KV...[1][3] (Structure specific) |
| LogP (Calc) | ~2.8 - 3.1 (Lipophilic) |
| pKa (Base) | ~3.5 - 4.0 (The electron-withdrawing fluorines reduce the basicity of the aniline nitrogen compared to unsubstituted aniline) |
| H-Bond Donors | 1 (NH) |
| H-Bond Acceptors | 3 (O, N, F) |
Structural Significance[1][2][4][10]
-
3,4-Difluoro Motif: The fluorine atoms at the 3 and 4 positions deactivate the phenyl ring towards oxidative metabolism (e.g., by CYP450) and increase lipophilicity, enhancing membrane permeability.[2]
-
Furan-2-ylmethyl (Furfuryl) Group: Serves as a "spacer-aromatic" feature.[1] The furan oxygen can participate in weak hydrogen bonding, while the ring itself engages in
- stacking interactions within protein binding pockets.[1]
Synthetic Methodology: Reductive Amination[6][11][12][13][14]
The most robust, high-yielding route to this compound is Reductive Amination .[1] Unlike direct alkylation with furfuryl halides (which leads to over-alkylation/tertiary amines), reductive amination ensures mono-alkylation selectivity.[1][2]
Validated Protocol (Self-Validating System)
Reaction Logic:
-
Imine Formation: Condensation of 3,4-difluoroaniline with furan-2-carbaldehyde (furfural) to form an imine (Schiff base).[1]
-
Reduction: Selective reduction of the C=N bond to the C-N bond using a mild hydride donor.
Reagents:
-
Substrate B: Furfural (1.05 equiv)[2]
-
Reductant: Sodium Triacetoxyborohydride (NaBH(OAc)
) (1.4 equiv)[2] -
Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1][2]
-
Catalyst: Acetic Acid (AcOH) (1.0 equiv) - Crucial for activating the imine formation.[1]
Step-by-Step Procedure:
-
Activation: In a dry round-bottom flask under N
, dissolve 3,4-difluoroaniline (10 mmol) in DCE (30 mL). Add Furfural (10.5 mmol) and Acetic Acid (10 mmol).-
Observation: The solution may darken slightly or warm up; this indicates imine formation. Stir for 30–60 minutes at Room Temperature (RT).
-
-
Reduction: Cool the mixture to 0°C. Add NaBH(OAc)
(14 mmol) portion-wise over 10 minutes.-
Why NaBH(OAc)
? It is less reactive than NaBH and will not reduce the aldehyde substrate B before it reacts with the amine, minimizing side products.[2]
-
-
Reaction: Allow the mixture to warm to RT and stir for 4–12 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LCMS.[1]
-
Quench: Quench carefully with saturated aqueous NaHCO
(gas evolution will occur). -
Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na
SO , and concentrate.[2] -
Purification: The crude oil is typically purified via Flash Column Chromatography (Silica gel, Gradient 0-20% EtOAc in Hexanes).[1]
Mechanism & Pathway Visualization[2]
Figure 1: Reductive amination pathway.[1][4][5] The acid catalyst promotes imine formation, which is irreversibly reduced to the target amine.[2]
Structural Characterization (Spectroscopy)[2][3]
Researchers must verify the structure using NMR. The following signals are diagnostic for this specific scaffold.
H NMR (400 MHz, CDCl ) Expectations
-
Furan Ring (3H):
-
Phenyl Ring (3H):
-
Linker (2H):
-
Amine (1H):
F NMR Expectations
-
Two distinct signals in the range of -135 to -150 ppm .[1]
-
They will appear as complex multiplets due to
and coupling.[2]
Medicinal Chemistry Applications & Logic
Bioisosterism & SAR
This molecule is often used to probe Steric vs. Electronic effects in a binding pocket.[1]
-
Furan vs. Phenyl: The furan ring is smaller (5-membered) and more polar than a phenyl ring.[1] If a drug candidate has a benzyl group, replacing it with a furfuryl group can reduce lipophilicity (LogP) and improve solubility without sacrificing aromatic interactions.[2]
-
Fluorine Scan: The 3,4-difluoro pattern is a classic "metabolic block."[1] It prevents hydroxylation at the para- and meta-positions, extending the half-life (
) of the compound in vivo.[1]
Metabolic Liability Warning
While the fluorinated ring is stable, the furan ring can be a metabolic liability.[2]
-
Risk:[1][2][6] Furans can be oxidized by CYP450 enzymes to form reactive enedials (cis-2-butene-1,4-dial), which are toxic electrophiles.[1][2]
-
Mitigation: In drug design, if this liability is observed, the furan is often replaced by less reactive isosteres like oxazole, thiazole, or a fluorinated phenyl ring.[2]
Figure 2: Structure-Activity Relationship (SAR) breakdown of the molecule.[1]
Safety & Handling
-
General: Treat as a potential irritant and toxic substance.[1]
-
Specific Hazard: Fluorinated anilines can cause methemoglobinemia if absorbed through the skin. Wear double nitrile gloves and work in a fume hood.[1]
-
Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8°C. Anilines can oxidize (darken) over time; the furan ring is sensitive to strong acids and light.
References
-
Reductive Amination Methodology: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.[1][2] Link[2]
-
Furan in Medicinal Chemistry: Kirchmair, J., et al. "Predicting drug metabolism: experiment and/or computation?" Nature Reviews Drug Discovery, 2015, 14, 387–404.[2] (Context on furan metabolic activation). Link[2]
-
Fluorine in Drug Design: Purser, S., et al. "Fluorine in medicinal chemistry."[2] Chemical Society Reviews, 2008, 37, 320-330.[1][2] Link
-
Properties of 3,4-Difluoroaniline: PubChem Compound Summary for CID 77469, 3,4-Difluoroaniline. Link[2]
Sources
- 1. prepchem.com [prepchem.com]
- 2. rsc.org [rsc.org]
- 3. 3,4-Difluoroaniline 99 3863-11-4 [sigmaaldrich.com]
- 4. Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
- 5. researchgate.net [researchgate.net]
- 6. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
